1-Propanesulfinothioic acid, S-propyl ester
1-Propanesulfinothioic acid, S-propyl ester
S-propyl propanethiosulfinate is a sulfinic acid derivative obtained by formal condensation of propanethiosulfinic acid with propanethiol. It has a role as a plant metabolite, a rat metabolite, an antioxidant and an antibacterial agent. It is a sulfoxide and a sulfinic acid derivative.
1-Propanesulfinothioic acid, S-propyl ester is a natural product found in Mimosa pudica, Allium ampeloprasum, and other organisms with data available.
1-Propanesulfinothioic acid, S-propyl ester is a natural product found in Mimosa pudica, Allium ampeloprasum, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
1948-52-3
VCID:
VC21230016
InChI:
InChI=1S/C6H14OS2/c1-3-5-8-9(7)6-4-2/h3-6H2,1-2H3
SMILES:
CCCSS(=O)CCC
Molecular Formula:
C6H14OS2
Molecular Weight:
166.3 g/mol
1-Propanesulfinothioic acid, S-propyl ester
CAS No.: 1948-52-3
Cat. No.: VC21230016
Molecular Formula: C6H14OS2
Molecular Weight: 166.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | S-propyl propanethiosulfinate is a sulfinic acid derivative obtained by formal condensation of propanethiosulfinic acid with propanethiol. It has a role as a plant metabolite, a rat metabolite, an antioxidant and an antibacterial agent. It is a sulfoxide and a sulfinic acid derivative. 1-Propanesulfinothioic acid, S-propyl ester is a natural product found in Mimosa pudica, Allium ampeloprasum, and other organisms with data available. |
|---|---|
| CAS No. | 1948-52-3 |
| Molecular Formula | C6H14OS2 |
| Molecular Weight | 166.3 g/mol |
| IUPAC Name | 1-propylsulfinylsulfanylpropane |
| Standard InChI | InChI=1S/C6H14OS2/c1-3-5-8-9(7)6-4-2/h3-6H2,1-2H3 |
| Standard InChI Key | XPRZAEWSYWTDSQ-UHFFFAOYSA-N |
| SMILES | CCCSS(=O)CCC |
| Canonical SMILES | CCCSS(=O)CCC |
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